3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide

• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 3-[[2-(3,5-dimethylphenoxy)acetyl]amino]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C20H24N2O4/c1-14-9-15(2)11-18(10-14)26-13-19(23)22-17-6-4-5-16(12-17)20(24)21-7-8-25-3/h4-6,9-12H,7-8,13H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: KSYROUGGKIATLO-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=CC=CC(=C2)C(=O)NCCOC)C

Description

3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide, also known as DPA-714, is a novel and selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that is expressed in various cells, including immune cells and glial cells in the central nervous system. DPA-714 has gained significant attention due to its potential applications in various scientific research fields, including neuroinflammation, neurodegenerative diseases, cancer, and imaging.

Mechanism of Action

The mechanism of action of 3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide involves its binding to TSPO, which is expressed on various cells, including immune cells and glial cells in the central nervous system. TSPO is involved in various cellular processes, such as cholesterol transport, apoptosis, and mitochondrial function. 3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been shown to modulate TSPO activity, leading to various biological effects, such as anti-inflammatory and anti-tumor effects.
Biochemical and Physiological Effects:
3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-tumor, and neuroprotective effects. In animal models of neuroinflammation, 3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been shown to reduce microglial activation and pro-inflammatory cytokine production, leading to a reduction in neuroinflammation. In animal models of cancer, 3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been shown to induce apoptosis in tumor cells, leading to a reduction in tumor growth.

Advantages and Limitations for Lab Experiments

3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has several advantages for lab experiments, including its high selectivity for TSPO, its ability to cross the blood-brain barrier, and its potential as a PET radiotracer for imaging studies. However, there are also some limitations to the use of 3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide in lab experiments, including its high cost, its limited availability, and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide, including its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. 3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide may also have potential applications in the treatment of cancer, as it can induce apoptosis in tumor cells. Further studies are needed to investigate the safety and efficacy of 3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide in humans, as well as its potential applications in other scientific research fields, such as immunology and infectious diseases.

Synthesis Methods

3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide can be synthesized using a multistep synthetic route, starting from commercially available starting materials. The synthesis involves the formation of an amide bond between 3,5-dimethylphenol and N-(2-methoxyethyl)benzamide, followed by acetylation of the amine group using acetyl chloride and triethylamine. The final step involves the coupling of the resulting product with the amino acid derivative, N-Boc-alanine, using N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as catalysts.

Scientific Research Applications

3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been extensively studied for its potential applications in various scientific research fields. In the field of neuroinflammation, 3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been shown to bind to TSPO expressed on activated microglia and astrocytes, which are involved in the inflammatory response in the central nervous system. 3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been used as a PET radiotracer to visualize neuroinflammation in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
In the field of cancer research, 3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been shown to bind to TSPO expressed on tumor cells, and has been used as a PET radiotracer to detect and monitor tumor growth in animal models of cancer. 3-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has also been shown to have potential applications in the treatment of cancer, as it can induce apoptosis in tumor cells.